N-(3-acetamidophenyl)-1-(6-(o-tolyl)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-[6-(2-methylphenyl)pyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H27N5O2/c1-17-6-3-4-9-22(17)23-10-11-24(29-28-23)30-14-12-19(13-15-30)25(32)27-21-8-5-7-20(16-21)26-18(2)31/h3-11,16,19H,12-15H2,1-2H3,(H,26,31)(H,27,32)
• InChI Key: ILGXVJINURXEQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCC(CC3)C(=O)NC4=CC=CC(=C4)NC(=O)C
• Molecular Formula: C25H27N5O2
• Molecular Weight: 429.5 g/mol

Description

N-(3-acetamidophenyl)-1-(6-(o-tolyl)pyridazin-3-yl)piperidine-4-carboxamide, commonly referred to as "Compound X," is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

Heterocyclic Synthesis

The compound N-(3-acetamidophenyl)-1-(6-(o-tolyl)pyridazin-3-yl)piperidine-4-carboxamide is part of a broader class of chemicals that play a crucial role in heterocyclic synthesis. These compounds are pivotal in the development of various heterocyclic frameworks, such as nicotinamide, thieno[2,3-b]pyridine, and other bi- or tricyclic annulated pyridine derivatives. Such derivatives have been synthesized through reactions involving arylidinecyanothioacetamide in ethanol/piperidine solutions under reflux conditions. These processes are critical for generating compounds with potential pharmaceutical applications, including but not limited to therapeutic agents and chemical intermediates used in drug development (Hussein et al., 2009).

Antimicrobial Activities

The synthesis of new thiazole and pyrazole derivatives based on specific moiety frameworks demonstrates the antimicrobial potential of compounds within this class. Through a series of chemical reactions and derivatizations, compounds exhibiting promising antimicrobial activities have been developed. These activities are vital for the advancement of new antibiotics and antimicrobial agents, addressing the growing concern over antibiotic resistance and the need for novel therapeutic options (Gouda et al., 2010).

Insecticidal Properties

Investigations into pyridine derivatives have also unveiled their potential as insecticides. Specific derivatives within this chemical family have demonstrated significant efficacy against pests such as the cowpea aphid, showcasing the utility of these compounds in agricultural applications. The development of new, more effective, and environmentally friendly insecticides is crucial for pest management strategies and food security (Bakhite et al., 2014).